molecular formula C24H19FN2O2 B2825243 (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide CAS No. 1327171-51-6

(2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide

Cat. No.: B2825243
CAS No.: 1327171-51-6
M. Wt: 386.426
InChI Key: DXOPCUXRUUPRMX-LCUIJRPUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "(2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide" belongs to the class of 2-imino-2H-chromene-3-carboxamides, which are structurally characterized by a chromene backbone fused with an imino group and an aromatic carboxamide substituent. The Z-configuration of the imino group is critical for maintaining the planar geometry of the chromene system, which is often associated with biological activity . The substituents—4-fluoro-3-methylphenyl on the imino nitrogen and 2-methylphenyl on the amide nitrogen—contribute to its unique electronic and steric properties. These groups may enhance lipophilicity and influence binding interactions with biological targets, such as enzymes or receptors involved in inflammation, microbial growth, or cancer progression .

Properties

IUPAC Name

2-(4-fluoro-3-methylphenyl)imino-N-(2-methylphenyl)chromene-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H19FN2O2/c1-15-7-3-5-9-21(15)27-23(28)19-14-17-8-4-6-10-22(17)29-24(19)26-18-11-12-20(25)16(2)13-18/h3-14H,1-2H3,(H,27,28)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXOPCUXRUUPRMX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3OC2=NC4=CC(=C(C=C4)F)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H19FN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide , with the CAS number 1327168-49-9, belongs to a class of organic compounds known as chromenes. These compounds have garnered attention due to their diverse biological activities, including anticancer, antibacterial, and anti-inflammatory properties. This article explores the biological activity of this specific chromene derivative, supported by data tables and relevant research findings.

Chemical Structure

The molecular formula of the compound is C23H17FN2O2C_{23}H_{17}FN_2O_2 with a molecular weight of 372.4 g/mol. The structure features a chromene core with an imine and carboxamide functional groups, which are crucial for its biological activity.

Anticancer Activity

Chromene derivatives have shown significant promise in cancer research. The compound under review has been investigated for its potential to inhibit cancer cell proliferation. Studies suggest that similar chromene derivatives exhibit mechanisms such as:

  • Induction of Apoptosis : Many studies indicate that chromene compounds can trigger programmed cell death in cancer cells.
  • Cell Cycle Arrest : Certain derivatives have been shown to halt the cell cycle at specific phases, preventing tumor growth.

Case Study : A study published in EurekaSelect demonstrated that thiosemicarbazones derived from related chromenes exhibited strong inhibitory activity against various cancer cell lines, with minimum inhibitory concentration (MIC) values ranging from 0.78 to 1.56 μM against Staphylococcus aureus and Escherichia coli .

Antibacterial Activity

The antibacterial properties of chromene derivatives are well-documented. The presence of halogenated phenyl groups in the structure is often linked to enhanced antibacterial activity.

CompoundTarget BacteriaMIC (μM)
8aS. aureus0.78
8dE. coli1.56
9aS. aureus0.78
9cC. albicans1.56

These findings indicate the potential of (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide as a lead compound for developing new antibacterial agents .

Anti-inflammatory Effects

Compounds containing chromene structures are known to modulate inflammatory pathways effectively. They may inhibit pro-inflammatory cytokines and enzymes involved in inflammation, making them candidates for treating inflammatory diseases.

The biological activity of (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide is believed to involve several mechanisms:

  • Aryl Hydrocarbon Receptor (AhR) Activation : Similar compounds have been shown to interact with AhR, influencing gene expression related to cell growth and differentiation.
  • Enzyme Inhibition : The compound may inhibit enzymes such as cyclooxygenases (COX), which play a role in the inflammatory response.

Research Findings

Recent studies have highlighted the importance of structure-activity relationships (SAR) in understanding the biological efficacy of chromene derivatives:

  • Fluorinated Phenyl Groups : The introduction of fluorine atoms has been associated with increased potency against various biological targets.
  • Functional Group Variability : Variations in functional groups attached to the chromene core significantly affect biological activity, suggesting avenues for synthetic modification to enhance efficacy.

Scientific Research Applications

Antiviral Activity

Research has indicated that compounds similar to (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide exhibit antiviral properties. For instance, derivatives containing fluorine atoms have shown improved activity against viruses such as H5N1 and SARS-CoV-2. These findings suggest that the compound could potentially be developed into an antiviral agent .

Anticancer Properties

Several studies have explored the anticancer potential of chromene derivatives. The presence of specific substituents, like the fluoro and methyl groups in this compound, may enhance its interaction with cancer cell pathways. Research has shown that similar compounds can induce apoptosis in cancer cells, making them candidates for further investigation in cancer therapy .

Neuroprotective Effects

Chromene derivatives have been studied for their neuroprotective effects, particularly in models of neurodegenerative diseases. The compound's ability to modulate neuroinflammation and oxidative stress suggests it may offer therapeutic benefits in conditions like Alzheimer's disease .

Synthesis and Characterization

The synthesis of (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide involves multi-step organic reactions, typically starting from commercially available starting materials. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the structure and purity of the synthesized compound.

Data Table: Summary of Biological Activities

Activity TypeDescriptionReference
AntiviralEffective against H5N1 and SARS-CoV-2
AnticancerInduces apoptosis in cancer cells
NeuroprotectiveModulates neuroinflammation in neurodegenerative models

Case Study 1: Antiviral Evaluation

A study conducted on a series of chromene derivatives demonstrated that compounds with similar structural features to (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide exhibited significant antiviral activity against influenza viruses. The study utilized cell culture assays to evaluate the efficacy of these compounds, revealing a promising reduction in viral load at micromolar concentrations.

Case Study 2: Anticancer Mechanism Investigation

In another study focusing on anticancer properties, researchers synthesized various chromene derivatives and assessed their cytotoxic effects on breast cancer cell lines. The results indicated that the presence of the fluoro group was crucial for enhancing cytotoxicity, with some compounds achieving IC50 values below 10 µM.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

The structural analogs of this compound differ primarily in the substituents on the imino and amide groups. Key examples include:

Compound Name Imino Substituent Amide Substituent Key Structural Differences
(2Z)-N-Acetyl-2-[(4-fluorophenyl)imino]-2H-chromene-3-carboxamide 4-Fluorophenyl Acetyl Acetyl group reduces steric bulk but may decrease hydrogen-bonding capacity vs. 2-methylphenyl.
(2Z)-7-Hydroxy-2-[(3-methoxyphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide 3-Methoxyphenyl Tetrahydrofuran-2-ylmethyl Hydroxy and methoxy groups enhance polarity, potentially improving aqueous solubility.
N-(2-Methoxyphenyl)-2-[(3-methoxyphenyl)imino]-2H-1-benzopyran-3-carboxamide 3-Methoxyphenyl 2-Methoxyphenyl Methoxy groups increase electron density, potentially altering binding affinity.

Crystallographic and Computational Analysis

Structural confirmation of such compounds often relies on X-ray crystallography using programs like SHELXL . For instance, the Z-configuration of the imino group can be validated via bond-length analysis and ORTEP diagrams . Substituent effects on molecular packing (e.g., fluorine-mediated halogen bonding) could further differentiate the target compound from methoxy- or hydroxy-substituted analogs .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing (2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(2-methylphenyl)-2H-chromene-3-carboxamide?

  • Answer: The synthesis typically involves multi-step organic reactions, starting with a chromene precursor and proceeding via condensation with substituted anilines. Key steps include:

Cyclization of a benzopyran intermediate under acidic conditions.

Imine formation via reaction with 4-fluoro-3-methylaniline in polar aprotic solvents (e.g., DMF) at 60–80°C.

Amidation using 2-methylphenyl isocyanate or carbodiimide coupling agents.

  • Purification: Thin-layer chromatography (TLC) or column chromatography is used to monitor and isolate intermediates. Final purity (>95%) is confirmed via HPLC.

Q. Which spectroscopic methods are critical for structural validation?

  • Answer:

  • NMR Spectroscopy: 1H/13C NMR confirms substituent positions and Z-configuration of the imine group .
  • X-ray Crystallography: SHELX programs (e.g., SHELXL) resolve stereochemistry and validate hydrogen bonding in the solid state .
  • Mass Spectrometry: High-resolution MS (HRMS) verifies molecular weight (e.g., expected [M+H]+: ~387.14 g/mol) .

Intermediate Research Questions

Q. How can solubility and stability be optimized for in vitro assays?

  • Answer:

  • Solubility Screening: Use a shake-flask method with buffers (pH 1.2–7.4) and organic solvents (DMSO, ethanol). Data from similar chromenes suggest moderate solubility in DMSO (≥10 mM) .
  • Stability Studies: Monitor degradation via HPLC under accelerated conditions (40°C/75% RH). Fluorine substituents may enhance thermal stability.

Q. What computational tools predict biological target interactions?

  • Answer:

  • Molecular Docking: AutoDock Vina or Schrödinger Suite models interactions with kinases or GPCRs, leveraging the imine group’s hydrogen-bonding potential.
  • QSAR Models: Use descriptors like logP and polar surface area to correlate structure with anti-inflammatory or anticancer activity.

Advanced Research Questions

Q. How to resolve contradictions in reported bioactivity data across similar chromenes?

  • Answer:

  • Comparative SAR Studies: Systematically vary substituents (e.g., fluoro vs. chloro) and test against standardized cell lines (e.g., MCF-7 for anticancer activity).
  • Mechanistic Profiling: Use phosphoproteomics to identify kinase inhibition patterns, addressing variability in cellular contexts.

Q. What strategies mitigate steric hindrance during functionalization of the chromene core?

  • Answer:

  • Protecting Groups: Temporarily block reactive sites (e.g., amide nitrogen) during electrophilic substitutions.
  • Microwave-Assisted Synthesis: Enhances reaction efficiency for bulky substituents (e.g., trifluoromethyl groups) by reducing reaction time.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.